Cas no 1805591-31-4 (1-Bromo-3-fluoro-2-iodo-5-nitrobenzene)
1805591-31-4 structure
Product Name:1-Bromo-3-fluoro-2-iodo-5-nitrobenzene
CAS No:1805591-31-4
MF:C6H2BrFINO2
MW:345.892456531525
CID:4976304
Update Time:2023-08-24
1-Bromo-3-fluoro-2-iodo-5-nitrobenzene Chemical and Physical Properties
Names and Identifiers
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- 1-Bromo-3-fluoro-2-iodo-5-nitrobenzene
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- Inchi: 1S/C6H2BrFINO2/c7-4-1-3(10(11)12)2-5(8)6(4)9/h1-2H
- InChI Key: GPNMDVBNDOPCLC-UHFFFAOYSA-N
- SMILES: IC1C(=CC(=CC=1Br)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 189
- XLogP3: 3.2
- Topological Polar Surface Area: 45.8
1-Bromo-3-fluoro-2-iodo-5-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013018021-250mg |
1-Bromo-3-fluoro-2-iodo-5-nitrobenzene |
1805591-31-4 | 97% | 250mg |
480.00 USD | 2021-06-25 | |
| Alichem | A013018021-500mg |
1-Bromo-3-fluoro-2-iodo-5-nitrobenzene |
1805591-31-4 | 97% | 500mg |
806.85 USD | 2021-06-25 | |
| Alichem | A013018021-1g |
1-Bromo-3-fluoro-2-iodo-5-nitrobenzene |
1805591-31-4 | 97% | 1g |
1,549.60 USD | 2021-06-25 |
1-Bromo-3-fluoro-2-iodo-5-nitrobenzene Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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